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Compound of Interest

Compound Name: Delpazolid

Cat. No.: B607052

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for determining the Minimum
Inhibitory Concentration (MIC) of Delpazolid against Mycobacterium tuberculosis. Delpazolid
is a novel oxazolidinone antibiotic that has shown promising activity against multidrug-resistant
(MDR) and extensively drug-resistant (XDR) strains of M. tuberculosis.[1][2][3] Accurate and
standardized susceptibility testing is crucial for its clinical development and for guiding
appropriate patient treatment.

Delpazolid, like other oxazolidinones, functions by inhibiting the initiation of protein synthesis
in bacteria.[4] It has demonstrated comparable or superior in vitro activity against various
Gram-positive bacteria, including M. tuberculosis, when compared to linezolid.[1][3] Notably,
Delpazolid may be more effective against certain linezolid-resistant strains, suggesting it may
have a distinct interaction with the ribosomal binding site.[2][5]

The recommended methodology for determining the MIC of antitubercular agents for M.
tuberculosis complex is the broth microdilution method.[6][7][8] This document outlines a
detailed protocol based on established guidelines from organizations such as the European
Committee on Antimicrobial Susceptibility Testing (EUCAST) and the Clinical and Laboratory
Standards Institute (CLSI).[6][7][9][10][11]
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The following table summarizes the reported MIC values for Delpazolid against various M.
tuberculosis strains. These values are essential for interpreting test results and for monitoring
the emergence of resistance.

. Delpazolid MIC  Delpazolid Delpazolid
Strain Type Notes
Range (ug/mL)  MICso (ug/mL) MICo0 (ug/mL)
M. tuberculosis 0.5 Not widely Not widely Similar to
H37Rv ' reported reported linezolid.[1][4]
Drug-Susceptible  Not widely Not widely Not widely
TB reported reported reported

Delpazolid has

shown lower

Multidrug- .
) N N resistance rates
Resistant TB Not specified Not specified 0.25-0.5
compared to
(MDR-TB) . o
linezolid in some
studies.[1][2]
Extensively
Drug-Resistant Not specified Not specified 1.0 [11[2]
TB (XDR-TB)
Strains with
Proposed ]
) ) ] MICs above this
Epidemiological
<20 value may harbor
Cutoff (ECOFF) _
resistance
Value

mechanisms.[2]

Experimental Workflow Diagram

The following diagram illustrates the key steps in the broth microdilution protocol for
determining the Delpazolid MIC against M. tuberculosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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